BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Analysis of Europium-153 and
Europium-151 as Neutron Absorbers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Europium-153

Cat. No.: B178974

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison
of Neutron Absorption Capabilities

In the realm of nuclear applications, particularly in the control of fission reactions, the selection
of an appropriate neutron absorber is paramount. Among the various materials utilized, the rare
earth element europium, specifically its isotopes Europium-151 (*>1Eu) and Europium-153
(133Eu), presents compelling characteristics. This guide provides a detailed comparative
analysis of these two isotopes as neutron absorbers, supported by experimental data, to aid
researchers and professionals in making informed decisions for their specific applications.

Quantitative Comparison of Nuclear Properties

The efficacy of a neutron absorber is primarily determined by its neutron capture cross-section,
a measure of the probability of a neutron being captured by a nucleus. This and other key
nuclear properties of 131Eu and 133Eu are summarized in the table below.
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Property Europium-151 (*5'Eu) Europium-153 (*5°Eu)
Natural Abundance ~47.8%][1] ~52.2%[1]
Thermal Neutron Capture

) ~9051 £ 683 barns[2] ~364 + 44 barns[2]
Cross-Section (0.0253 eV)
Resonance Integral ~3490 £ 162 barns[2] ~1538 £ 106 barns[2]
Primary Neutron Capture

152Eu 154Eu

Product

In-Depth Isotopic Comparison

Europium-151: The High-Efficiency Absorber

Europium-151 is distinguished by its exceptionally high thermal neutron capture cross-section,
making it a highly efficient absorber of low-energy neutrons. This characteristic is of significant
interest for applications requiring rapid and effective neutron flux depression, such as in the
control rods of nuclear reactors.[3] The capture of a neutron by 1>1Eu results in the formation of
Europium-152 (152Eu), a radioactive isotope with a half-life of approximately 13.5 years.[4]

Europium-153: A Resilient and Long-Term Performer

In contrast, Europium-153 possesses a significantly lower thermal neutron capture cross-
section. However, it exhibits a noteworthy characteristic in its "burnup™ behavior. Upon
capturing a neutron, *>3Eu transmutes into 1>4Eu. A key aspect of 1>3Eu's utility is the
subsequent decay and neutron capture chain. The double neutron capture reaction of 1>3Eu
ultimately leads to the production of Gadolinium-155 (*>>Gd), which is itself a potent neutron
absorber.[5] This chain reaction contributes to a more sustained and long-lasting neutron
absorption capability, a desirable trait for long-term reactivity control.

Experimental Methodologies

The data presented in this guide are derived from various experimental techniques aimed at
measuring neutron capture cross-sections. A prevalent method is the time-of-flight (TOF)
technique.
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Time-of-Flight (TOF) Experimental Protocol

Neutron Production: A pulsed neutron beam is generated using a linear accelerator (LINAC).
Flight Path: The neutrons travel down a flight path of a known distance.

Sample Interaction: The neutron beam interacts with an enriched sample of either 131Eu or

153Eu_

Gamma-Ray Detection: Prompt gamma-rays emitted upon neutron capture are detected by
scintillators, such as Bismuth Germanate (BGO) or CeDs liquid scintillators.[2][5]

Data Acquisition: The time difference between the neutron pulse and the detection of the
gamma-ray allows for the determination of the neutron's energy.

Cross-Section Calculation: By measuring the number of capture events at different neutron
energies, the neutron capture cross-section as a function of energy can be determined. The
absolute values are often obtained by normalizing the data to known thermal cross-sections.

[5]

Logical Workflow for Isotope Selection

The choice between >1Eu and 133Eu as a neutron absorber is contingent on the specific

requirements of the application. The following diagram illustrates a logical workflow for this

decision-making process.
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Decision workflow for selecting between 151Eu and 153Eu.

Neutron Capture and Transmutation Pathways

The following diagrams illustrate the neutron capture and subsequent transmutation pathways
for both 131Eu and *>3Eu, highlighting the formation of daughter products which can also

influence the long-term absorption characteristics.
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Neutron capture pathway for Europium-151.
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Neutron capture and decay pathway for Europium-153.

Conclusion

The selection between Europium-151 and Europium-153 as a neutron absorber is a nuanced
decision that depends heavily on the specific operational requirements. For applications
demanding rapid and high-efficiency neutron absorption, 31Eu is the superior choice due to its
very large thermal neutron capture cross-section. Conversely, for applications where sustained,
long-term neutron absorption and reactivity control are critical, the burnup characteristics of
133Ey, leading to the formation of other strong neutron absorbers, make it a more suitable
candidate. The data and experimental methodologies presented herein provide a foundational
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basis for researchers and professionals to conduct further application-specific analyses and
make informed material selections.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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